Cas no 765912-47-8 (Benzenamine, 4-(3-isoxazolyl)- (9CI))

• Product Name: Benzenamine, 4-(3-isoxazolyl)- (9CI)
• CAS No: 765912-47-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 982791
• PubChem ID: 23118576
• Update Time: 2025-04-20

Benzenamine, 4-(3-isoxazolyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3-isoxazolyl)- (9CI)
• 4-(1,2-oxazol-3-yl)aniline
• 4-isoxazol-3-yl-aniline
• NNSATYYVVBPNRH-UHFFFAOYSA-N
• 765912-47-8
• SCHEMBL390107
• 4-Isoxazol-3-ylphenylamine
• 4-(isoxazol-3-yl)aniline
• 4-(3-ISOXAZOLYL)ANILINE
• DTXSID30630778
• AKOS015921229
• 4-isoxazol-3-ylaniline
• CS-0283998
• EN300-705988
• DB-295417
• STL415205

• Inchi： 1S/C9H8N2O/c10-8-3-1-7(2-4-8)9-5-6-12-11-9/h1-6H,10H2
• InChI Key： NNSATYYVVBPNRH-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CC(=CC=2)N)=N1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų